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Compound of Interest

Compound Name: Dibutyl dicarbonate

Cat. No.: B8531765

For Researchers, Scientists, and Drug Development Professionals

Dibutyl dicarbonate, commonly known as Boc anhydride or (Boc):20, is an indispensable
reagent in modern organic synthesis, particularly for the protection of amine functionalities.[1]
Its widespread use in pharmaceutical and academic laboratories necessitates a thorough
understanding of its safety profile and proper handling procedures to ensure the well-being of
laboratory personnel. This technical guide provides a comprehensive overview of the safety
data for dibutyl dicarbonate, detailed handling procedures, and experimental protocols for its
use in the Boc-protection of amines.

Safety Data and Hazard Identification

Dibutyl dicarbonate is classified as a hazardous substance and requires careful handling.[2]
[3] Itis a flammable solid or liquid with a low melting point, is highly toxic upon inhalation, and
can cause serious eye damage, skin irritation, and allergic skin reactions.[3][4]

Physical and Chemical Properties

The physical and chemical properties of dibutyl dicarbonate are summarized in the table
below. It is a volatile compound that is sensitive to moisture and heat.[1][5]
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Property Value References

Molecular Formula C10H180s5 [3]

Molar Mass 218.25 g/mol [5]
Colorless to white solid or

Appearance o [6]
liquid

Melting Point 23 °C (73 °F) [718]

- , 56-57 °C (133-135 °F) at 0.5

Boiling Point [7119]
mmHg

Density 0.95 g/cm3 at 20 °C [5]

Flash Point 37 °C (99 °F) [2][7]

Autoignition Temperature 460 °C (860 °F) [2][5]

Solubilit Insoluble in water; soluble in
olubili
Y most organic solvents.[9][10]

Toxicological Data

The primary hazard associated with dibutyl dicarbonate is its acute inhalation toxicity.[2][3][9]
The available toxicological data are presented below.

Metric Value Species References
LDso Oral >5000 mg/kg Mammal [21[7]

LDso Dermal >2000 mg/kg Mammal [2][7]

LCso Inhalation 100 mg/m3 (4 h) Rat [21[7119]

Hazard Statements and Precautionary Measures

Dibutyl dicarbonate is associated with the following hazard statements (H-statements) and
requires the listed precautionary measures (P-statements) for safe handling.[4][8]
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Hazard Statement Description

H226 Flammable liquid and vapor.[4][8]

H315 Causes skin irritation.[3][8]

H317 May cause an allergic skin reaction.[3][8]
H318 Causes serious eye damage.[8]

H330 Fatal if inhaled.[3][8]

H335 May cause respiratory irritation.[3][8]
Precautionary Statement Description

Keep away from heat, sparks, open flames, and

P210 _
hot surfaces. No smoking.[8]
Do not breathe
P260 .
dust/fume/gas/mist/vapors/spray.[11]
280 Wear protective gloves/protective clothing/eye
protection/face protection.[5][11]
IF INHALED: Remove person to fresh air and
P304 + P340 )
keep comfortable for breathing.[5]
IF IN EYES: Rinse cautiously with water for
P305 + P351 + P338 several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[5]
Immediately call a POISON CENTER or
P310

doctor/physician.[5]

Handling and Storage Procedures

Proper handling and storage are crucial to minimize the risks associated with dibutyl
dicarbonate.

Safe Handling Workflow
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The following workflow outlines the essential steps for safely handling dibutyl dicarbonate in a
laboratory setting.

Safe Handling Workflow for Dibutyl Dicarbonate

Storage

Store dibutyl dicarbonate in a cool, dry, and well-ventilated area, away from heat, sparks, and
open flames.[12] It is recommended to store it in a refrigerator.[3] The compound is sensitive to
moisture and can decompose to generate carbon dioxide, leading to pressure buildup in sealed
containers.[9] For this reason, it is often supplied in plastic bottles.[9] Keep containers tightly
closed when not in use.[12]

Emergency Procedures

In the event of an emergency, prompt and appropriate action is critical.

Spill Response

The following diagram illustrates the steps to take in the event of a dibutyl dicarbonate spill.

Emergency Spill Response for Dibutyl Dicarbonate

First Aid Measures

The appropriate first aid measures depend on the route of exposure. Immediate medical
attention is required for inhalation and eye contact.

First Aid Procedures for Dibutyl Dicarbonate Exposure

Experimental Protocols: Boc Protection of Amines

Dibutyl dicarbonate is the most common reagent for the introduction of the tert-
butoxycarbonyl (Boc) protecting group onto an amine.[7] The reaction is typically carried out
under basic conditions.[2]

General Procedure for Boc Protection of a Primary
Amine
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This protocol is a general guideline and may require optimization for specific substrates.
Materials:

e Primary amine

o Dibutyl dicarbonate ((Boc)z0)

e Solvent (e.g., tetrahydrofuran (THF), dichloromethane (DCM), acetonitrile, or a mixture of
water and an organic solvent)[7]

e Base (e.g., triethylamine (TEA), sodium bicarbonate (NaHCOs3), or 4-dimethylaminopyridine
(DMAP))[7]

e Round-bottom flask
e Magnetic stirrer and stir bar

o Standard work-up and purification equipment (separatory funnel, rotary evaporator,
chromatography supplies)

Procedure:

» Dissolution: Dissolve the primary amine in the chosen solvent in a round-bottom flask
equipped with a magnetic stir bar.

o Addition of Base: Add 1.0-1.5 equivalents of the base to the solution.[7]

» Addition of (Boc)20: Slowly add 1.0-1.2 equivalents of dibutyl dicarbonate to the stirred
solution at room temperature or 0 °C.

e Reaction: Stir the reaction mixture at room temperature or gentle heat (e.g., 40 °C) until the
reaction is complete, as monitored by thin-layer chromatography (TLC) or another suitable
analytical technique.[7]

o Work-up:
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o Quench the reaction by adding water or a saturated aqueous solution of ammonium
chloride.

o Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, DCM).
o Combine the organic layers and wash with brine.
o Dry the organic layer over an anhydrous drying agent (e.g., Na2SO4 or MgSOa).

o Filter off the drying agent and concentrate the filtrate under reduced pressure using a
rotary evaporator.

 Purification: Purify the crude product by flash column chromatography on silica gel, if
necessary.

Experimental Workflow for Boc Protection

The following diagram illustrates the key steps in a typical Boc protection experiment.

Experimental Workflow for Boc Protection of an Amine

Conclusion

Dibutyl dicarbonate is a powerful and widely used reagent in organic synthesis. A thorough
understanding of its hazards and strict adherence to safety and handling protocols are
paramount for its safe use in the laboratory. By following the guidelines outlined in this technical
guide, researchers can effectively utilize this important reagent while minimizing risks to
themselves and their colleagues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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